Cas no 2229527-68-6 (1-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)cyclopropan-1-ol)

• Product Name: 1-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)cyclopropan-1-ol
• CAS No: 2229527-68-6
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6176447
• PubChem ID: 165679410
• Update Time: 2025-05-19

1-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)cyclopropan-1-ol
• 1-({3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}methyl)cyclopropan-1-ol
• EN300-1731007
• 2229527-68-6

• Inchi： 1S/C9H10N4O/c14-9(1-2-9)4-6-3-7-8(10-5-6)12-13-11-7/h3,5,14H,1-2,4H2,(H,10,11,12,13)
• InChI Key： OXXMUIOLVVBBDH-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC3C(C=2)=NNN=3)CC1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)cyclopropan-1-ol

Recent Advances in the Study of 1-({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)cyclopropan-1-ol (CAS: 2229527-68-6)

The compound 1-({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)cyclopropan-1-ol (CAS: 2229527-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its structure, which combines a triazolopyridine core with a cyclopropanol moiety, offers opportunities for diverse chemical modifications, making it an attractive candidate for the development of novel small-molecule inhibitors. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 1-({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)cyclopropan-1-ol exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate its ability to modulate specific protein-protein interactions, which could be leveraged in oncology research.

The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been investigated. Recent findings suggest that it possesses favorable drug-like characteristics, such as moderate plasma protein binding and acceptable half-life, which are essential for its development as a therapeutic agent. However, further optimization may be required to enhance its selectivity and reduce off-target effects.

In conclusion, 1-({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)cyclopropan-1-ol (CAS: 2229527-68-6) represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity profile make it a valuable candidate for further research and development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical models.